7-Chloro-5-(4-hydroxyphenyl)-1-methyl-3-(naphthalen-2-ylmethyl)-3H-1,4-benzodiazepin-2-one
7-Chloro-5-(4-hydroxyphenyl)-1-methyl-3-(naphthalen-2-ylmethyl)-3H-1,4-benzodiazepin-2-one
Bz-423 is an F1F0-ATPase modulator. It acts by selectively killing autoimmune lymphocytes.
Brand Name:
Vulcanchem
CAS No.:
216691-95-1
VCID:
VC0522420
InChI:
InChI=1S/C27H21ClN2O2/c1-30-25-13-10-21(28)16-23(25)26(19-8-11-22(31)12-9-19)29-24(27(30)32)15-17-6-7-18-4-2-3-5-20(18)14-17/h2-14,16,24,31H,15H2,1H3
SMILES:
CN1C2=C(C=C(C=C2)Cl)C(=NC(C1=O)CC3=CC4=CC=CC=C4C=C3)C5=CC=C(C=C5)O
Molecular Formula:
C27H21ClN2O2
Molecular Weight:
440.9 g/mol
7-Chloro-5-(4-hydroxyphenyl)-1-methyl-3-(naphthalen-2-ylmethyl)-3H-1,4-benzodiazepin-2-one
CAS No.: 216691-95-1
Inhibitors
VCID: VC0522420
Molecular Formula: C27H21ClN2O2
Molecular Weight: 440.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 216691-95-1 |
---|---|
Product Name | 7-Chloro-5-(4-hydroxyphenyl)-1-methyl-3-(naphthalen-2-ylmethyl)-3H-1,4-benzodiazepin-2-one |
Molecular Formula | C27H21ClN2O2 |
Molecular Weight | 440.9 g/mol |
IUPAC Name | 7-chloro-5-(4-hydroxyphenyl)-1-methyl-3-(naphthalen-2-ylmethyl)-3H-1,4-benzodiazepin-2-one |
Standard InChI | InChI=1S/C27H21ClN2O2/c1-30-25-13-10-21(28)16-23(25)26(19-8-11-22(31)12-9-19)29-24(27(30)32)15-17-6-7-18-4-2-3-5-20(18)14-17/h2-14,16,24,31H,15H2,1H3 |
Standard InChIKey | HIJCSNHREFFOML-UHFFFAOYSA-N |
SMILES | CN1C2=C(C=C(C=C2)Cl)C(=NC(C1=O)CC3=CC4=CC=CC=C4C=C3)C5=CC=C(C=C5)O |
Canonical SMILES | CN1C2=C(C=C(C=C2)Cl)C(=NC(C1=O)CC3=CC4=CC=CC=C4C=C3)C5=CC=C(C=C5)O |
Appearance | Solid powder |
Description | Bz-423 is an F1F0-ATPase modulator. It acts by selectively killing autoimmune lymphocytes. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 1,4-benzodiazepine 1,4-benzodiazepine-2,5-dione 2H-1,4-benzodiazepin-2-one, 7-chloro-1,3-dihydro-5-(4-hydroxyphenyl)-1-methyl-3-(2-naphthalenylmethyl)- BZ 423 Bz-423 |
Reference | 1: Toogood PL. Mitochondrial drugs. Curr Opin Chem Biol. 2008 Aug;12(4):457-63. doi: 10.1016/j.cbpa.2008.06.002. Epub 2008 Jul 2. Review. PubMed PMID: 18602018. 2: Cummings MD, Schubert C, Parks DJ, Calvo RR, LaFrance LV, Lattanze J, Milkiewicz KL, Lu T. Substituted 1,4-benzodiazepine-2,5-diones as alpha-helix mimetic antagonists of the HDM2-p53 protein-protein interaction. Chem Biol Drug Des. 2006 Mar;67(3):201-5. Review. PubMed PMID: 16611213. 3: Kamal A, Reddy KL, Devaiah V, Shankaraiah N, Reddy DR. Recent advances in the solid-phase combinatorial synthetic strategies for the benzodiazepine based privileged structures. Mini Rev Med Chem. 2006 Jan;6(1):53-69. Review. PubMed PMID: 16457632. 4: Villamor N, Montserrat E, Colomer D. Cytotoxic effects of B lymphocytes mediated by reactive oxygen species. Curr Pharm Des. 2004;10(8):841-53. Review. PubMed PMID: 15040354. 5: CHILDRESS SJ, GLUCKMAN MI. 1,4-BENZODIAZEPINES. J Pharm Sci. 1964 Jun;53:577-90. Review. PubMed PMID: 14198427. |
PubChem Compound | 644335 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume